Cas no 93904-61-1 (1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7b,8ab)- (9CI))

• Product name: 1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7b,8ab)- (9CI)
• CAS No: 93904-61-1
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 808495
• PubChem ID: 44145584

1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7b,8ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran,3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aa,7b,8ab)- (9CI)
• (4aalpha,7beta,8abeta)-3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-1H-2-benzopyran
• (4aR,7R,8aR)-3,3,6,7-tetramethyl-1,4,4a,7,8,8a-hexahydroisochromene
• 93904-61-1
• EINECS 299-800-2
• 1H-2-Benzopyran, 3,4,4a,7,8,8a-hexahydro-3,3,6,7-tetramethyl-, (4aalpha,7beta,8abeta)-
• DTXSID701141404

• Inchi： InChI=1S/C13H22O/c1-9-5-11-7-13(3,4)14-8-12(11)6-10(9)2/h5,10-12H,6-8H2,1-4H3/t10-,11+,12+/m1/s1
• InChI Key： HIHXXYCXFIAFGQ-WOPDTQHZSA-N
• SMILES： CC1CC2COC(CC2C=C1C)(C)C

Computed Properties

• Exact Mass: 194.167
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 0.886
• Boiling Point: 248.9°Cat760mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.455